Cas no 82019-88-3 (2-p-Tolyloxy-acetamidine hydrochloride)

• Product Name: 2-p-Tolyloxy-acetamidine hydrochloride
• CAS No: 82019-88-3
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD11842550
• CID: 5233861
• Update Time: 2026-03-08

2-p-Tolyloxy-acetamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-p-Tolyloxy-acetamidine hydrochloride

• MDL： MFCD11842550
• Inchi： 1S/C9H12N2O.ClH/c1-7-2-4-8(5-3-7)12-6-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H
• InChI Key： CNMVUCOMXWKSLH-UHFFFAOYSA-N
• SMILES： CC1C=CC(OCC(N)=N)=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-p-Tolyloxy-acetamidine hydrochloride

Introduction to 2-p-Tolyloxy-acetamidine hydrochloride (CAS No. 82019-88-3)

2-p-Tolyloxy-acetamidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 82019-88-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The presence of both the tolyloxy and acetamidine functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-p-Tolyloxy-acetamidine hydrochloride features a benzene ring substituted with a tolyloxy group at the para position, linked to an acetamidine moiety. This configuration not only influences its reactivity but also its potential biological activity. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the acetamidine scaffold. Acetamidine derivatives have been studied for their antimicrobial, anti-inflammatory, and even anticancer properties. The introduction of the tolyloxy group in 2-p-Tolyloxy-acetamidine hydrochloride further modulates its pharmacokinetic profile, potentially enhancing bioavailability and target specificity.

One of the most compelling aspects of 2-p-Tolyloxy-acetamidine hydrochloride is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The versatility of its functional groups allows for modifications that can fine-tune both potency and selectivity, making it an indispensable tool in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of 2-p-Tolyloxy-acetamidine hydrochloride. Molecular modeling studies suggest that modifications to its structure could enhance interactions with specific biological targets, leading to improved therapeutic outcomes. These simulations have guided experimental efforts, enabling more efficient screening of derivatives with optimized properties.

The synthesis of 2-p-Tolyloxy-acetamidine hydrochloride typically involves multi-step organic reactions, starting from commercially available precursors such as p-tolylamine and ethyl acetoacetate. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more streamlined production routes, reducing costs and improving scalability for industrial applications.

In the context of drug discovery, 2-p-Tolyloxy-acetamidine hydrochloride has been utilized in high-throughput screening campaigns to identify lead compounds for further development. Its unique chemical profile makes it an attractive candidate for libraries designed to explore new therapeutic avenues. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the evaluation of such compounds, driving innovation in drug design.

The biological activity of 2-p-Tolyloxy-acetamidine hydrochloride has been investigated across various disease models. Preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative disorders. Additionally, its interaction with cellular pathways relevant to inflammation suggests potential applications in managing chronic inflammatory conditions. These findings underscore the importance of continued research into this compound and its derivatives.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds like 2-p-Tolyloxy-acetamidine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic processes are reproducible and safe for subsequent use in clinical settings. Furthermore, rigorous toxicological assessments are essential to evaluate potential side effects before human testing can commence.

The future prospects for 2-p-Tolyloxy-acetamidine hydrochloride are promising, given its structural versatility and demonstrated utility in drug development. Ongoing research aims to expand its applications by exploring novel synthetic routes and investigating new biological targets. As computational tools become more sophisticated, the ability to predict and optimize molecular properties will further enhance the impact of such compounds on therapeutic innovation.

In conclusion, 2-p-Tolyloxy-acetamidine hydrochloride (CAS No. 82019-88-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its role as a synthetic intermediate, make it a valuable asset in the quest for new treatments across multiple therapeutic areas. Continued research and development efforts will undoubtedly uncover further potentials for this remarkable compound.